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Compound of Interest

Compound Name: Hydroxyprocaine

Cat. No.: B1583423 Get Quote

An In-Depth Technical Guide to the Physicochemical Properties of Hydroxyprocaine

Introduction
Hydroxyprocaine (CAS No. 487-53-6) is an ester-class local anesthetic, structurally related to

procaine.[1] Its chemical structure is distinguished by a hydroxyl group on the benzene ring, a

modification that influences its solubility and stability.[1] This guide serves as a comprehensive

technical resource for researchers, scientists, and drug development professionals, providing

core molecular data, structural information, and a detailed protocol for its analytical verification.

As a compound utilized for its ability to reversibly block nerve conduction, a thorough

understanding of its fundamental physicochemical properties is paramount for its application in

research and development.[1][2]

Core Molecular Attributes
The foundational identity of a chemical compound lies in its molecular formula and weight.

These attributes are critical for everything from stoichiometric calculations in synthesis to

interpretation of mass spectrometry data. Hydroxyprocaine's molecular formula is

C13H20N2O3.[2][3][4][5][6][7] This composition dictates its molar mass and provides the basis

for its structural and chemical properties.

Data Summary Table: Molecular Properties
The following table summarizes the essential quantitative data for Hydroxyprocaine, collated

from authoritative chemical databases.
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Property Value Source

Molecular Formula C13H20N2O3
PubChem[3], MedKoo[2],

CAS[4]

Molecular Weight 252.31 g/mol
PubChem[3], MedKoo[2],

CAS[4]

Exact Mass 252.1474 Da PubChem[3], MedKoo[2]

CAS Registry Number 487-53-6
PubChem[3], MedKoo[2],

CAS[4]

Elemental Analysis
C: 61.88%, H: 7.99%, N:

11.10%, O: 19.02%
MedKoo[2]

Structural Elucidation and Chemical Identifiers
Beyond the simple formula, the arrangement of atoms in three-dimensional space defines the

molecule's function. The IUPAC name for Hydroxyprocaine is 2-(diethylamino)ethyl 4-amino-

2-hydroxybenzoate.[3] This nomenclature precisely describes its ester linkage and the

substitution pattern on the aromatic ring.

Molecular Structure Diagram
The 2D structure of Hydroxyprocaine is visualized below. The diagram highlights the key

functional groups: the diethylamino ethyl ester, the aromatic ring, the primary amine, and the

hydroxyl group.

Caption: 2D Chemical Structure of Hydroxyprocaine.

For computational chemistry and database searching, standardized line notations are

essential.
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Identifier String Source

SMILES
CCN(CC)CCOC(=O)C1=C(C=

C(C=C1)N)O
PubChem[3]

InChI

InChI=1S/C13H20N2O3/c1-3-

15(4-2)7-8-18-13(17)11-6-5-

10(14)9-12(11)16/h5-

6,9,16H,3-4,7-8,14H2,1-2H3

PubChem[3]

InChIKey
GHSCYMOJHVOGDJ-

UHFFFAOYSA-N
PubChem[3], MedKoo[2]

Physicochemical Properties
The physical properties of a drug substance are critical for formulation development, defining

its stability, solubility, and handling requirements.

Property Value Notes Source

Appearance Solid powder - MedKoo[2]

Melting Point 153-155 °C - ChemicalBook[8]

pKa 7.86 ± 0.35

Predicted value,

relates to the tertiary

amine.

ChemicalBook[8]

Storage

Dry, dark, 0-4°C

(short-term) or -20°C

(long-term)

Critical for preventing

degradation.
MedKoo[2]

Protocol for Analytical Verification by RP-HPLC
To ensure the identity and purity of a Hydroxyprocaine sample, a validated analytical method

is required. Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV

detection is a standard, robust technique for this purpose. The following protocol describes a

representative method for determining the purity of a Hydroxyprocaine bulk sample.
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Principle: This method leverages the differential partitioning of Hydroxyprocaine between a

nonpolar stationary phase (C18) and a polar mobile phase. The molecule is retained on the

column and then eluted, with the time of elution (retention time) being characteristic of the

compound under specific conditions. Purity is assessed by comparing the peak area of the

main component to the total area of all detected peaks.

Experimental Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1583423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 1: Preparation

Phase 2: Analysis

Phase 3: Data Processing

1. Prepare Mobile Phase
(e.g., Acetonitrile:Phosphate Buffer)

2. Prepare Standard & Sample
(Weigh & dissolve in mobile phase)

3. Equilibrate HPLC System
(Pump mobile phase until baseline is stable)

4. Inject Standard Solution
(Confirm retention time & response)

5. Inject Sample Solution
(Acquire chromatogram)

6. Integrate Peaks
(Identify main peak & impurities)

7. Calculate Purity
(% Purity = [Area_Main / Area_Total] * 100)

8. Generate Report
(Document results & parameters)

Click to download full resolution via product page

Caption: Workflow for Purity Analysis of Hydroxyprocaine via HPLC.
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Step-by-Step Methodology
Instrumentation and Materials:

HPLC system with a UV-Vis detector, autosampler, and column oven.

C18 analytical column (e.g., 4.6 x 150 mm, 5 µm particle size).

Analytical balance, volumetric flasks, pipettes.

Hydroxyprocaine reference standard and test sample.

HPLC-grade acetonitrile, potassium phosphate monobasic, and phosphoric acid.

HPLC-grade water.

Preparation of Solutions:

Causality: A buffered mobile phase is crucial to maintain a consistent pH. This ensures

reproducible ionization states for the amine groups in Hydroxyprocaine, leading to stable

retention times.

Mobile Phase (e.g., 30:70 Acetonitrile:Buffer):

Prepare a 25 mM potassium phosphate buffer by dissolving the appropriate amount of

KH2PO4 in HPLC-grade water. Adjust pH to 3.0 with phosphoric acid.

Mix 300 mL of acetonitrile with 700 mL of the phosphate buffer. Degas the solution using

sonication or vacuum filtration.

Standard Solution (0.1 mg/mL):

Accurately weigh approximately 10 mg of the Hydroxyprocaine reference standard.

Dissolve in and dilute to 100.0 mL with the mobile phase.

Sample Solution (0.1 mg/mL):

Accurately weigh approximately 10 mg of the Hydroxyprocaine test sample.
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Dissolve in and dilute to 100.0 mL with the mobile phase.

Chromatographic Conditions:

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Causality: Maintaining a constant column temperature prevents fluctuations in retention

time and improves peak shape.

Injection Volume: 10 µL

Detection Wavelength: ~290 nm

Causality: The wavelength should be set at or near the absorbance maximum (λmax) of

the chromophore (the substituted benzene ring) to ensure maximum sensitivity.

Run Time: 15 minutes

System Suitability and Analysis:

Equilibrate the column with the mobile phase for at least 30 minutes or until a stable

baseline is achieved.

Perform five replicate injections of the Standard Solution. The relative standard deviation

(RSD) for the peak area should be ≤ 2.0%. This step validates that the system is

performing with adequate precision.

Inject the Sample Solution in duplicate.

Data Processing and Purity Calculation:

Integrate all peaks in the sample chromatogram, excluding solvent front peaks.

Calculate the area percentage purity using the formula:

% Purity = (Area of Hydroxyprocaine Peak / Total Area of All Peaks) x 100

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1583423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The result provides a measure of purity based on all UV-active components that elute

under these conditions.

Conclusion
This technical guide provides the core molecular and physicochemical properties of

Hydroxyprocaine, including its molecular weight of 252.31 g/mol and chemical formula of

C13H20N2O3.[2][3][4] The structural details, analytical workflow, and detailed HPLC protocol

offer a robust framework for scientists engaged in the research and development of this local

anesthetic. Adherence to precise analytical methodologies is essential for guaranteeing the

quality and consistency of the compound in any application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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